Cas no 2228241-64-1 (1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228241-64-1
• MF: C₉H₁₄F₂O₄
• MW: 224.201870441437
• CID: 6395291
• PubChem ID: 165677994
• Update Time: 2025-05-21

1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1737603
• 2228241-64-1

• Inchi： 1S/C9H14F2O4/c1-3-14-7(15-4-2)8(6(12)13)5-9(8,10)11/h7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： RYGVTCVCBSJBBS-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C(OCC)OCC)F

Computed Properties

• Exact Mass: 224.08601525g/mol
• Monoisotopic Mass: 224.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(Diethoxymethyl)-2,2-Difluorocyclopropane-1-Carboxylic Acid

1-(Diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid is a compound with the CAS number 2228241-64-1, which has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclopropane ring, two fluorine atoms, and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in various areas of chemical research.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical properties. In this case, the ring is substituted with two fluorine atoms, which further enhance the molecule's electronic properties. Fluorine substitution is often utilized in drug design to improve pharmacokinetic profiles, such as increasing lipophilicity and metabolic stability.

The carboxylic acid group at the 1-position of the cyclopropane ring adds another layer of functionality to this compound. Carboxylic acids are common in pharmaceuticals due to their ability to form salts, which can improve solubility and bioavailability. Additionally, the diethoxymethyl group attached to the same carbon as the carboxylic acid introduces an ether functionality, which can influence the molecule's solubility and reactivity.

Recent studies have explored the potential of 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid in medicinal chemistry. Researchers have investigated its role as a building block for constructing bioactive molecules. For instance, its ability to undergo various coupling reactions makes it a valuable intermediate in synthesizing more complex structures. The compound has also been studied for its potential as a ligand in metal-catalyzed reactions, where its unique geometry can facilitate specific transition states.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cycloaddition reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying its stereochemical properties.

The application of 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid extends beyond pharmaceuticals. It has been explored in materials science for its potential as a monomer in polymer synthesis. The cyclopropane ring's strain energy can be harnessed to create polymers with unique mechanical properties. Additionally, its fluorinated structure makes it a candidate for use in fluoropolymer-based materials, which are known for their thermal stability and chemical resistance.

From an environmental perspective, researchers have also examined the biodegradability and toxicity of this compound. Understanding its environmental impact is crucial for its safe use in industrial applications. Studies suggest that under certain conditions, the compound undergoes hydrolysis, leading to the formation of less complex byproducts. However, further research is needed to fully assess its environmental fate and potential risks.

In conclusion, 1-(diethoxymethyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2228241-64-1) is a multifaceted compound with promising applications across various fields. Its unique structure provides a platform for exploring novel chemical reactions and material properties. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.